Cas no 204451-53-6 (3-AMINOPROPIONIC ACID-15N)

• Product Name: 3-AMINOPROPIONIC ACID-15N
• CAS No: 204451-53-6
• MF: C₃H₇NO₂
• MW: 90.086590051651
• CID: 4634959
• PubChem ID: 71309180
• Update Time: 2025-06-14

3-AMINOPROPIONIC ACID-15N Chemical and Physical Properties

Names and Identifiers

• BETA-ALA-15N
• BETA-ALANINE (15N)
• 3-AMINOPROPIONIC ACID-15N
• BETA-ALANINE (15N, 98%+)
• β-ALANINE 15N
• 204451-53-6
• HY-N0230S1
• beta-Alanine-15N
• A-Alanine-15N
• CS-0376580
• beta-Alanine-15N, 98 atom % 15N, 99% (CP)
• 3-(15N)azanylpropanoic acid
• Beta-alanine 15N

• Inchi： 1S/C3H7NO2/c4-2-1-3(5)6/h1-2,4H2,(H,5,6)/i4+1
• InChI Key： UCMIRNVEIXFBKS-AZXPZELESA-N
• SMILES： C(C[15NH2])C(=O)O

Computed Properties

• Exact Mass: 90.044713360g/mol
• Monoisotopic Mass: 90.044713360g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 52.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: No data available
• Melting Point: 205 °C (dec.)(lit.)
• Boiling Point: No data available
• Flash Point: No data available
• Vapor Pressure: No data available

3-AMINOPROPIONIC ACID-15N Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-AMINOPROPIONIC ACID-15N

Comprehensive Guide to 3-AMINOPROPIONIC ACID-15N (CAS No. 204451-53-6): Applications, Benefits, and Research Insights

3-AMINOPROPIONIC ACID-15N, also known as β-Alanine-15N (CAS No. 204451-53-6), is a stable isotope-labeled derivative of the naturally occurring amino acid β-alanine. This compound has garnered significant attention in biochemical and pharmaceutical research due to its unique isotopic labeling, which enables advanced metabolic pathway analysis and proteomics studies. Researchers and industries are increasingly leveraging 15N-labeled compounds like this to gain deeper insights into nitrogen metabolism, protein synthesis, and other critical biological processes.

One of the most compelling applications of 3-AMINOPROPIONIC ACID-15N lies in its role in stable isotope tracing. With the growing demand for precision in biomedical research, scientists use this labeled compound to track nitrogen incorporation in peptides, proteins, and other biomolecules. This is particularly relevant in studies focusing on muscle fatigue and exercise performance, as β-alanine is a precursor to carnosine, a dipeptide known for its buffering capacity in skeletal muscle. The 15N label allows for accurate quantification and dynamic monitoring of metabolic fluxes, making it indispensable in sports science and nutritional research.

Beyond its research applications, 3-AMINOPROPIONIC ACID-15N is also pivotal in the development of diagnostic tools and therapeutic agents. For instance, its incorporation into mass spectrometry-based assays enhances the sensitivity and specificity of detecting low-abundance metabolites. This aligns with the rising interest in personalized medicine, where isotopic labeling techniques are used to identify biomarkers for diseases like diabetes and neurodegenerative disorders. The compound’s utility in drug discovery further underscores its value, as it aids in elucidating drug metabolism and pharmacokinetics (DMPK) profiles.

From an industrial perspective, the synthesis and commercialization of 3-AMINOPROPIONIC ACID-15N reflect advancements in isotope-enriched chemistry. Manufacturers are adopting innovative techniques to ensure high isotopic purity and yield, catering to the stringent requirements of academic labs and pharmaceutical companies. The compound’s stability and compatibility with aqueous systems also make it a preferred choice for in vitro and in vivo studies, addressing the need for reliable reagents in life sciences.

Environmental and sustainability considerations are another hotspot tied to 15N-labeled compounds. As the scientific community prioritizes green chemistry, efforts to optimize the production of isotopes like 3-AMINOPROPIONIC ACID-15N with minimal waste and energy consumption are gaining traction. This resonates with broader trends in eco-friendly research and sustainable lab practices, which are frequently searched topics among today’s scientists and policymakers.

In summary, 3-AMINOPROPIONIC ACID-15N (CAS No. 204451-53-6) stands at the intersection of cutting-edge research and practical applications. Its versatility in metabolic studies, drug development, and diagnostic innovations positions it as a critical tool for modern science. As interest in isotope labeling and precision medicine continues to grow, this compound will undoubtedly remain a focal point in both academic and industrial settings.